Cas no 312633-52-6 ((3Z)-3-(3-ethoxy-2-hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-3-(3-ethoxy-2-hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one
• CAS No: 312633-52-6
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 6595495
• PubChem ID: 6536322
• Update Time: 2025-06-12

(3Z)-3-(3-ethoxy-2-hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-(3-ethoxy-2-hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one
• SR-01000107532-1
• 312633-52-6
• AKOS001605731
• (3Z)-3-[(3-ethoxy-2-hydroxyphenyl)methylidene]-1H-indol-2-one
• MFCD01537195
• SR-01000107532
• (3Z)-3-[(3-ethoxy-2-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one
• F0345-3977
• (Z)-3-(3-ethoxy-2-hydroxybenzylidene)indolin-2-one

• Inchi： 1S/C17H15NO3/c1-2-21-15-9-5-6-11(16(15)19)10-13-12-7-3-4-8-14(12)18-17(13)20/h3-10,19H,2H2,1H3,(H,18,20)/b13-10-
• InChI Key： WIGHKHKNKKKYQM-RAXLEYEMSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)/C=C1\C(NC2C=CC=CC\1=2)=O

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on (3Z)-3-(3-ethoxy-2-hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one

Introduction to Compound CAS No. 312633-52-6: (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-Dihydro-1H-Indol-2-One

(3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one (CAS No. 312633-52-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indolinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one features a substituted indolinone core with a 3-ethoxy-2-hydroxyphenyl moiety attached via a double bond. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound for the treatment of various diseases, particularly those involving oxidative stress and inflammation.

In the context of medicinal chemistry, the synthesis of (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including the condensation of 3-acetylindole with 3-ethoxyacetophenone in the presence of a suitable base. The Z-isomer is preferentially formed due to steric and electronic factors, which is crucial for its biological activity.

Pharmacological studies have demonstrated that (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

One of the key mechanisms through which (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one exerts its therapeutic effects is by modulating signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the inflammatory response. Furthermore, it can upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby protecting cells from oxidative damage.

Clinical trials are currently underway to evaluate the safety and efficacy of (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one in various disease models. Preliminary results from phase I trials have indicated that it is well-tolerated with a favorable safety profile. These findings have paved the way for further clinical development and potential use as a therapeutic agent.

In addition to its therapeutic potential, (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one has also been studied for its use as a research tool in understanding the molecular mechanisms underlying inflammation and oxidative stress. Its ability to selectively target specific signaling pathways makes it a valuable compound for both basic research and drug discovery efforts.

The future prospects for (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one are promising. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic efficacy through structural modifications. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and reduce side effects.

In conclusion, (3Z)-3-(3-Ethoxy-2-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one (CAS No. 312633-52-6) represents a promising compound with significant potential in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development.